Cas no 99056-35-6 (Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester)

• Product Name: Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester
• CAS No: 99056-35-6
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 802926
• PubChem ID: 2736451
• Update Time: 2025-06-08

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester
• ethyl 2-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
• 2-Methyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidin-6-carbonsaeure-aethylester
• 2-methyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• ethyl 4,7-dihydro-2-methyl-7-oxopyrazolo[1,5-a]pyrimidine-6-carboxylate
• Maybridge1_004686
• CCG-56107
• SR-01000645087-1
• CCG-139052
• D74141
• HMS1629F15
• CHEMBL203223
• FT-0625971
• Oprea1_327266
• AKOS015971155
• ethyl 7-hydroxy-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• HMS554M22
• SCHEMBL4611248
• PS-4385
• Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid,4,7-dihydro-2-methyl-7-oxo-,ethyl ester
• ethyl 2-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• CS-0080342
• Ethyl 2-methyl-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
• J-520774
• SCHEMBL13255464
• DTXSID70371370
• 2-Methyl-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• 3-Nitrophthalicmonoamide
• AKOS001871492
• ZDA05635
• A845949
• 99056-35-6
• DB-004329
• ETHYL2-METHYL-7-OXO-4,7-DIHYDROPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• DB-401600
• 457948-23-1

• MDL： MFCD00067951
• Inchi： 1S/C10H11N3O3/c1-3-16-10(15)7-5-11-8-4-6(2)12-13(8)9(7)14/h4-5,12H,3H2,1-2H3
• InChI Key： NFRGFILWUWNCOQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C=C(C)NN2C1=O)=O

Computed Properties

• Exact Mass: 221.08000
• Monoisotopic Mass: 221.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 373.6°Cat760mmHg
• Flash Point: 179.7°C
• Refractive Index: 1.64
• PSA: 76.46000
• LogP: 0.50770

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：